Cas no 1186502-19-1 (1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-)

1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)- structure
1186502-19-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-
CAS No:1186502-19-1
MF:C14H9N3O5S
MW:331.303361654282
CID:833623
Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-
    • 5-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehy de
    • Inchi: InChI=1S/C14H9N3O5S/c18-9-12-7-10-6-11(17(19)20)8-15-14(10)16(12)23(21,22)13-4-2-1-3-5-13/h1-9H
    • InChI Key: GXVUDUWEDCVXAH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=CC(=CN=C32)[N+](=O)[O-])C=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
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